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Compound of Interest

Compound Name:
Ethanimidothioic acid, methyl

ester (9CI)

Cat. No.: B102301 Get Quote

Technical Support Center: Ethanimidothioic
acid, methyl ester (Methomyl)
Disclaimer: The information provided in this technical support center is for guidance purposes

for researchers, scientists, and drug development professionals. "Ethanimidothioic acid,
methyl ester (9CI)" can refer to several compounds. This guide focuses on the most common

representative, Methomyl (CAS: 16752-77-5). Always refer to the specific Safety Data Sheet

(SDS) and Certificate of Analysis for the exact product you are using.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of Methomyl?

A1: Methomyl is a white crystalline solid that is highly soluble in water and many common

organic solvents.[1][2][3] Its solubility is influenced by the solvent, temperature, and pH of the

solution.[4]

Q2: In which solvents is Methomyl most soluble?

A2: Methomyl exhibits high solubility in methanol, followed by acetone, ethanol, and

isopropanol.[1] It is also soluble in chloroform.[2]

Q3: What is the water solubility of Methomyl?
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A3: The aqueous solubility of Methomyl is approximately 58,000 mg/L (or 5.8 g/100 mL) at

25°C.[1][5]

Q4: How does pH affect the stability of Methomyl solutions?

A4: Methomyl is most stable in neutral or slightly acidic aqueous solutions. It decomposes

rapidly in alkaline (basic) solutions.[1][6] Therefore, it is crucial to control the pH of your stock

solutions and experimental media.

Q5: How should I prepare a stock solution of Methomyl?

A5: For most biological applications, a concentrated stock solution is typically prepared in an

organic solvent like methanol or acetone due to its high solubility.[2] This stock can then be

diluted to the final working concentration in your aqueous experimental medium. Ensure the

final concentration of the organic solvent is compatible with your experimental system.

Troubleshooting Guide
Problem 1: My Methomyl is not dissolving in water.

Possible Cause Solution

Concentration is too high.

Although Methomyl is water-soluble, you may

be exceeding its solubility limit of ~58 g/L.[1][5]

Try preparing a more dilute solution.

Low Temperature.

Solubility of solids in liquids generally increases

with temperature.[4] Gentle warming of the

solution may aid dissolution. However, be

cautious as heat can also accelerate

degradation.

Incorrect pH.

Ensure your water is not alkaline, as this can

lead to decomposition rather than dissolution.[1]

Use neutral or slightly acidic water.

Incomplete Mixing.
Ensure vigorous mixing (e.g., vortexing or

sonication) to facilitate the dissolution process.
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Problem 2: My Methomyl solution is cloudy or has
precipitated.

Possible Cause Solution

Supersaturation.

The solution may have been temporarily clear

but has now precipitated out. Try gently warming

the solution to redissolve the precipitate and

then use it promptly.

pH Shift.

The pH of your solution may have shifted to the

alkaline range, causing decomposition and

precipitation. Check and adjust the pH if

necessary.

Solvent Evaporation.

If using a volatile organic solvent for your stock

solution, evaporation can increase the

concentration and lead to precipitation. Ensure

your container is tightly sealed.

Low Temperature Storage.

Storing a concentrated solution at a low

temperature (e.g., 4°C) can cause the

compound to precipitate. Allow the solution to

come to room temperature and ensure

everything is redissolved before use.

Problem 3: I am seeing unexpected results in my
experiment.
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Possible Cause Solution

Compound Degradation.

Methomyl degrades in alkaline conditions and in

moist soils.[1] Prepare fresh solutions for your

experiments and avoid storing them for

extended periods, especially in aqueous buffers.

Solvent Effects.

The organic solvent used to prepare your stock

solution might be affecting your experimental

system. Always run a vehicle control (your

experimental medium with the same

concentration of the solvent) to account for any

solvent-induced effects.

Interaction with Media Components.

Components in your experimental media could

be interacting with the Methomyl. Consider

simplifying your buffer system if you suspect this

is an issue.

Data Presentation
Table 1: Solubility of Methomyl in Various Solvents at 25°C

Solvent Solubility (wt/wt %) Solubility (g/100mL)

Water 5.8 5.8[1][5]

Methanol 100 Very soluble[1][2]

Acetone 73 Very soluble[1][2]

Ethanol 42 Very soluble[1][2]

Isopropanol 22 Soluble[1][2]

Chloroform - Slightly Soluble[2]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Methomyl Stock Solution in Methanol
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Materials:

Methomyl (solid, CAS: 16752-77-5)

Methanol (anhydrous, analytical grade)

Calibrated balance

Volumetric flask

Vortex mixer or sonicator

Procedure:

1. Calculate the required mass of Methomyl for your desired volume and concentration

(Molecular Weight: 162.21 g/mol ). For 10 mL of a 100 mM solution, you would need

0.16221 g of Methomyl.

2. Accurately weigh the calculated amount of Methomyl and transfer it to the volumetric flask.

3. Add a small amount of methanol to the flask to dissolve the solid.

4. Gently swirl the flask to dissolve the Methomyl. If necessary, use a vortex mixer or a

sonicator for a short period.

5. Once the solid is completely dissolved, add methanol to the final volume mark on the

volumetric flask.

6. Cap the flask and invert it several times to ensure a homogenous solution.

7. Store the stock solution in a tightly sealed container at the recommended temperature

(typically 0-6°C), protected from light.[2]
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Caption: Experimental workflow for preparing and using Methomyl solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b102301?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem:
Methomyl Not Dissolving
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Solution:
Reduce Concentration
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Is Temperature Low?
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Is pH Alkaline?
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Solution:
Use Neutral/Acidic Water

Yes

Solution:
Ensure Vigorous Mixing
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Caption: Troubleshooting logic for Methomyl dissolution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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